Cas no 7005-03-0 (2-METHYLBENZANILIDE)

2-METHYLBENZANILIDE structure
Product name:2-METHYLBENZANILIDE
CAS No:7005-03-0
MF:C6H13NO2
MW:131.172921895981
CID:974547
2-METHYLBENZANILIDE Chemical and Physical Properties
Names and Identifiers
-
- 2-METHYLBENZANILIDE
- [(E)-2-acetyloxy-1,2-diphenylethenyl] acetate
- L-LEUCINE
- 2-Amino-4-methylpentanoic acid (L)
- 2-Amino-4-methylpentanoic acid, (S)-
- 2-Amino-4-methylvaleric acid (L)
- Ai3-08899
- Einecs 200-522-0
- Fema no. 3297
-
- Inchi: 1S/C6H13NO2/c1-4(2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)
- InChI Key: ROHFNLRQFUQHCH-UHFFFAOYSA-N
- SMILES: CC(CC(C(=O)O)N)C
Computed Properties
- Exact Mass: 131.094629
- Monoisotopic Mass: 131.094629
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3
- XLogP3: _1.5
Experimental Properties
- Melting Point: 293 deg C
- Boiling Point: Sublimes at 145-148 deg C. Decomposes at 293-295 deg C (rapid heating, sealed tube)
2-METHYLBENZANILIDE Related Literature
-
Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
-
Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083
-
Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
-
Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
7005-03-0 (2-METHYLBENZANILIDE) Related Products
- 74441-06-8(p-Aminobenzoylbenzamide)
- 782-45-6(4-Amino-N-phenylbenzamide)
- 785-30-8(4-amino-N-(4-aminophenyl)benzamide)
- 17625-83-1(4’-Aminobenzanilide)
- 93-98-1(N-Phenylbenzamide)
- 16497-41-9(Phthalanilide)
- 23099-05-0(3-Methylbenzanilide)
- 1248797-31-0(2-(Prop-2-yn-1-yl)cyclopentan-1-ol)
- 1447952-95-5(3-Ethyl-5,6,7,8-tetrahydro-3H-pyrido[3,4-d]pyridazin-4-one)
- 2138027-48-0(3-(4-amino-2H-1,2,3-triazol-2-yl)-1lambda6-thiolane-1,1-dione)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent

atkchemica
Gold Member
CN Supplier
Reagent

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
